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Core Compound Identification

Chemical Identity: 17-Hydroxyisolathyrol is a macrocyclic lathyrol derivative.[1]

Identifier Value Reference
CAS Number 93551-00-9 [1][2]
Molecular Formula C20H3005 [1][2]
Molecular Weight 350.45 g/mol [1]

Physicochemical Properties

17-Hydroxyisolathyrol is typically supplied as a solid, ranging in color from light yellow to

yellow.[1] Information regarding its solubility indicates that it is soluble in dimethyl sulfoxide

(DMSO).[1]

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1235966#bc-rfq
https://www.benchchem.com/product/b1235966/docs?utm_src=pdf-body#17-hydroxyisolathyrol-a-technical-overview-of-a-bioactive-diterpenoid
https://www.medchemexpress.com/17-hydroxyisolathyrol.html
https://www.medchemexpress.com/17-hydroxyisolathyrol.html
https://www.achemtek.com/collections/newest-products/products/0105-006136
https://www.medchemexpress.com/17-hydroxyisolathyrol.html
https://www.achemtek.com/collections/newest-products/products/0105-006136
https://www.medchemexpress.com/17-hydroxyisolathyrol.html
https://www.benchchem.com/product/b1235966/docs?utm_src=pdf-body#17-hydroxyisolathyrol-a-technical-overview-of-a-bioactive-diterpenoid
https://www.medchemexpress.com/17-hydroxyisolathyrol.html
https://www.medchemexpress.com/17-hydroxyisolathyrol.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235966?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Biological Context and Activity

17-Hydroxyisolathyrol is a natural product isolated from the seeds of Euphorbia lathyris.[1]
This plant is a known source of various diterpenoids, a class of compounds that have garnered
significant interest in drug development due to their diverse and potent biological activities.[3]

[4115]

While specific quantitative data on the biological activity of 17-Hydroxyisolathyrol is limited in
publicly available literature, the broader class of lathyrane diterpenoids, to which it belongs, has
been reported to exhibit a range of pharmacological effects, including:

o Anti-inflammatory Activity: Several lathyrane-type diterpenoids isolated from Euphorbia
lathyris have demonstrated the ability to inhibit the production of nitric oxide (NO) in
lipopolysaccharide (LPS)-stimulated BV-2 microglial cells.[6] Certain compounds were also
found to significantly reduce the mRNA levels of pro-inflammatory cytokines such as IL-6 and
IL-1B.[6]

o Anticancer Activity: Other diterpenoids from Euphorbia lathyris have been evaluated for their
antiproliferative effects. For instance, euphlathin A, a lathyrane-type diterpenoid, showed
significant activity against human hypertrophic scar (HTS) cells with an IC50 value of 6.33
MM.[4]

Potential Mechanism of Action: Insights from
Lathyrane Diterpenoids

While the specific signaling pathways modulated by 17-Hydroxyisolathyrol have not been
fully elucidated, research on related lathyrane diterpenoids suggests a potential interaction with
key inflammatory pathways. The NF-kB (nuclear factor kappa-light-chain-enhancer of activated
B cells) signaling pathway is a critical regulator of the inflammatory response. Studies on other
natural products have shown that inhibition of the TLR4/NF-kB signaling pathway can lead to a
reduction in the production of pro-inflammatory cytokines like IL-6 and TNF-a.[7] Given the
observed anti-inflammatory effects of lathyrane diterpenoids, it is plausible that 17-
Hydroxyisolathyrol may exert its effects through modulation of the NF-kB pathway.
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Caption: Hypothesized mechanism of 17-Hydroxyisolathyrol in the NF-kB signaling pathway.

Experimental Protocols

Detailed experimental protocols for the synthesis, isolation, and biological evaluation of 17-
Hydroxyisolathyrol are not extensively documented in readily available literature. However,
general methodologies for the study of diterpenoids from Euphorbia species can be inferred.

Isolation and Characterization

The isolation of diterpenoids from Euphorbia lathyris typically involves extraction from the
seeds followed by various chromatographic techniques to separate and purify the individual
compounds.[6] Structural elucidation is then carried out using spectroscopic methods such as
Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).[6]

In Vitro Anti-inflammatory Assays

A common method to assess the anti-inflammatory potential of compounds like 17-
Hydroxyisolathyrol involves the use of cell-based assays.

Nitric Oxide (NO) Production Inhibition Assay:

e Cell Culture: BV-2 microglial cells are cultured in an appropriate medium.
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o Treatment: Cells are pre-treated with various concentrations of the test compound (e.g., 17-
Hydroxyisolathyrol) for a specified period.

o Stimulation: Lipopolysaccharide (LPS) is added to the cell culture to induce an inflammatory
response and stimulate NO production.

o Measurement: After incubation, the concentration of nitrite (a stable product of NO) in the
culture supernatant is measured using the Griess reagent.

e Analysis: The percentage of inhibition of NO production by the test compound is calculated
relative to the LPS-stimulated control.

Cytokine mRNA Expression Analysis:

e Cell Treatment: Similar to the NO assay, BV-2 cells are treated with the test compound and
then stimulated with LPS.

o RNA Extraction: Total RNA is extracted from the cells.

o Reverse Transcription: The extracted RNA is reverse-transcribed into complementary DNA
(cDNA).

o Quantitative PCR (gPCR): The expression levels of pro-inflammatory cytokine genes (e.g.,
IL-6, IL-1[3) are quantified by gPCR using specific primers.

e Analysis: The relative gene expression is normalized to a housekeeping gene, and the fold
change in expression due to treatment with the test compound is determined.

In Vivo Experimental Protocols: Compound Formulation

For in vivo studies, proper formulation of 17-Hydroxyisolathyrol is crucial. The following
represents a general protocol for preparing a solution for administration:

Solvent Formulation:
e Stock Solution: Prepare a stock solution of 17-Hydroxyisolathyrol in DMSO.

o Working Solution: For a 1 mL working solution, a common vehicle might consist of:
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o 10% DMSO (from stock solution)
o 40% PEG300

o 5% Tween-80

o 45% Saline

o The components are added sequentially and mixed thoroughly to ensure a clear solution.
It is recommended to prepare this working solution fresh on the day of use.
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Caption: Workflow for the preparation of an in vivo formulation of 17-Hydroxyisolathyrol.

Conclusion and Future Directions

17-Hydroxyisolathyrol represents a promising natural product with potential therapeutic
applications, particularly in the realm of inflammatory diseases. While research on this specific
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compound is still emerging, the known biological activities of related lathyrane diterpenoids
provide a strong rationale for further investigation. Future studies should focus on elucidating
the precise molecular targets and mechanisms of action of 17-Hydroxyisolathyrol, including
its effects on key signaling pathways such as NF-kB. Comprehensive quantitative analysis of
its anti-inflammatory and other biological activities, along with detailed in vivo efficacy and
safety studies, will be crucial for advancing its potential as a lead compound in drug discovery
and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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